Cas no 2098040-04-9 (1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol)

• Product name: 1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol
• CAS No: 2098040-04-9
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 5724251
• PubChem ID: 126847550

1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-Ethylphenyl)prop-2-yn-1-yl)cyclopentan-1-ol
• 1-[3-(4-ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol
• 2098040-04-9
• F1912-1766
• 1-[3-(4-ethylphenyl)prop-2-ynyl]cyclopentan-1-ol
• AKOS040801428
• starbld0042447
• Cyclopentanol, 1-[3-(4-ethylphenyl)-2-propyn-1-yl]-
• 1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol

• Inchi： 1S/C16H20O/c1-2-14-7-9-15(10-8-14)6-5-13-16(17)11-3-4-12-16/h7-10,17H,2-4,11-13H2,1H3
• InChI Key： SQDGZYYONKAFOR-UHFFFAOYSA-N
• SMILES： OC1(CC#CC2C=CC(=CC=2)CC)CCCC1

Computed Properties

• Exact Mass: 228.151415257g/mol
• Monoisotopic Mass: 228.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 361.9±25.0 °C(Predicted)
• pka: 14.45±0.20(Predicted)

Additional information on 1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol

1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol: A Comprehensive Overview

1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol, also known by its CAS number 2098040-04-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopentane ring, which is substituted with a propargyl group attached to a 4-ethylphenyl moiety. The presence of the propargyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical transformations.

The synthesis of 1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other transition metal-mediated processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, which is particularly important for applications in pharmaceutical chemistry. Researchers have demonstrated that the stereochemistry of this compound can significantly influence its biological activity, making it a promising candidate for drug development.

In terms of physical properties, 1-[3-(4-Ethylphenyl)prop-2-yn-1-yl]cyclopentan-1-ol exhibits a melting point of approximately 55°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are advantageous for both laboratory-scale synthesis and potential industrial applications.

The application of CAS No. 2098040-based compounds has expanded into several areas, including materials science and polymer chemistry. Recent studies have explored the use of this compound as a building block for constructing advanced materials with tailored mechanical and electronic properties. For instance, its ability to undergo click chemistry reactions has been leveraged to create cross-linked polymers with enhanced durability and thermal stability.

From an environmental perspective, the biodegradation potential of 1-[3-(4-Ethylphenyl)prop-2-yne derivatives has been a topic of interest. Preliminary studies suggest that these compounds exhibit moderate biodegradability under aerobic conditions, which is an important consideration for their safe disposal and industrial use.

In conclusion, 1-[3-(4-Ethylphenyl)prop-2-yne derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic pathways and functional applications, underscoring their importance in modern chemical research.